Polymyxin B, N-sulfomethyl deriv., sodium salt
Description
Polymyxin B, N-sulfomethyl deriv., sodium salt is a useful research compound. Its molecular formula is CuO3Si. The purity is usually 95%.
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Mechanism of Action
Polymyxin B, N-sulfomethyl deriv., sodium salt disrupts the outer membrane of Gram-negative bacteria. It binds to the lipopolysaccharides in the outer membrane, causing destabilization and permeabilization. It exerts its antibacterial activity via direct interaction with the lipid A component of the lipopolysaccharide (LPS), leading to a disruption of this critical barrier function .
Safety and Hazards
When handling Polymyxin B, N-sulfomethyl deriv., sodium salt, it is advised to wear suitable protective clothing and avoid contact with skin and eyes . It is also recommended to avoid the formation of dust and aerosols, use non-sparking tools, and prevent fire caused by electrostatic discharge steam . It may cause peripheral nerve and sensation, behavioral convulsions, or effect on seizure threshold, and cyanosis .
Properties
CAS No. |
1407-09-6 |
|---|---|
Molecular Formula |
CuO3Si |
Molecular Weight |
0 |
Origin of Product |
United States |
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